N1-(3-fluoro-4-methylphenyl)-N2-((1-(hydroxymethyl)cyclopropyl)methyl)oxalamide

• IUPAC Name: N'-(3-fluoro-4-methylphenyl)-N-[[1-(hydroxymethyl)cyclopropyl]methyl]oxamide
• InChI: InChI=1S/C14H17FN2O3/c1-9-2-3-10(6-11(9)15)17-13(20)12(19)16-7-14(8-18)4-5-14/h2-3,6,18H,4-5,7-8H2,1H3,(H,16,19)(H,17,20)
• InChI Key: FDFUCFZUUGAFHU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)C(=O)NCC2(CC2)CO)F
• Molecular Formula: C14H17FN2O3
• Molecular Weight: 280.29 g/mol

Description

Synthesis Analysis

The synthesis of similar compounds has been discussed in the context of catalytic protodeboronation of pinacol boronic esters. This process involves a radical approach and is paired with a Matteson–CH2–homologation, allowing for formal anti-Markovnikov alkene hydromethylation. Protodeboronation using less nucleophilic lithium compounds for boron ate complex formation has been used to prevent aryl addition to the lactam moiety.

Molecular Structure Analysis

The molecular structure of this compound can be deduced from its molecular formula, C14H17FN2O3. It contains 14 carbon atoms, 17 hydrogen atoms, 1 fluorine atom, 2 nitrogen atoms, and 3 oxygen atoms.

Chemical Reactions Analysis

The compound may participate in various chemical reactions. For instance, it might be involved in reactions such as oxidations, aminations, halogenations, and C–C-bond-formations such as alkenylations, alkynylations, and arylations.

Future Directions

The future directions for this compound could involve further exploration of its synthesis, chemical reactions, and potential applications. The protodeboronation approach used in the synthesis of similar compounds could be further optimized and expanded.